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Compound of Interest

Compound Name: 1-Adamantaneacetonitrile

Cat. No.: B096368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available solubility data for 1-
Adamantaneacetonitrile, a key intermediate in pharmaceutical synthesis. Due to the limited

availability of precise quantitative data in publicly accessible literature, this document focuses

on qualitative solubility characteristics and outlines a general experimental protocol for

determining solubility.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₂H₁₇N [1][2]

Molecular Weight 175.27 g/mol [3]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 71.5-77.5 °C [2]

Solubility Data
Current literature and supplier specifications provide qualitative solubility information for 1-
Adamantaneacetonitrile. Quantitative data from peer-reviewed studies is not readily available.
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Table 1: Qualitative Solubility of 1-Adamantaneacetonitrile

Solvent Solubility

Water Sparingly soluble[3]

It is important to note that "sparingly soluble" is a general term. For more precise applications,

experimental determination of solubility in aqueous and organic solvents is highly

recommended.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a solid organic

compound like 1-Adamantaneacetonitrile. This method can be adapted to various solvents

and temperature conditions.

Materials
1-Adamantaneacetonitrile

Solvent of interest (e.g., water, ethanol, acetone, etc.)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath

Filtration apparatus (e.g., syringe filters, 0.45 µm)

Analytical instrumentation for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 1-Adamantaneacetonitrile to a known volume of the solvent in

a sealed vial. The presence of undissolved solid is necessary to ensure saturation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b096368?utm_src=pdf-body
https://www.fishersci.ca/shop/products/1-adamantaneacetonitrile-97-thermo-scientific/p-7027765
https://www.benchchem.com/product/b096368?utm_src=pdf-body
https://www.benchchem.com/product/b096368?utm_src=pdf-body
https://www.benchchem.com/product/b096368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrate the vials at a constant temperature using a shaker or water bath for a sufficient

period (typically 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the solution through a 0.45 µm syringe filter to remove any undissolved

particles.

Quantification:

Dilute the filtered, saturated solution with a suitable solvent to a concentration within the

linear range of the analytical method.

Analyze the diluted solution using a validated analytical method (e.g., HPLC, GC) to

determine the concentration of 1-Adamantaneacetonitrile.

Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the solute concentration in the sample.

Calculation:

Calculate the solubility of 1-Adamantaneacetonitrile in the chosen solvent at the

specified temperature, typically expressed in units such as mg/mL or mol/L.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 1-
Adamantaneacetonitrile.
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Sample Preparation Analysis

Start Add excess 1-Adamantaneacetonitrile
to a known volume of solvent

Equilibrate at constant
temperature (24-48h) Collect supernatant Filter through 0.45 µm filter Dilute filtrate Analyze by validated

analytical method (e.g., HPLC) Calculate solubility End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 1-
Adamantaneacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096368#1-adamantaneacetonitrile-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b096368?utm_src=pdf-body-img
https://www.benchchem.com/product/b096368?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/B24770.03
https://www.thermofisher.com/order/catalog/product/B24770.03
https://www.thermofisher.com/order/catalog/product/B24770.06
https://www.fishersci.ca/shop/products/1-adamantaneacetonitrile-97-thermo-scientific/p-7027765
https://www.benchchem.com/product/b096368#1-adamantaneacetonitrile-solubility-data
https://www.benchchem.com/product/b096368#1-adamantaneacetonitrile-solubility-data
https://www.benchchem.com/product/b096368#1-adamantaneacetonitrile-solubility-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096368?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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